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Compound of Interest

Compound Name: (Z2)-Azoxystrobin

Cat. No.: B1633923

(Z)-Azoxystrobin, a broad-spectrum, systemic fungicide from the strobilurin class, is a widely
utilized agent in global agriculture for the management of a multitude of fungal diseases across
various crops.[1] First marketed in 1996, its efficacy stems from its ability to inhibit
mitochondrial respiration in fungi, thereby preventing ATP production, a critical energy source
for fungal cells.[1][2] This guide provides a detailed comparison of (Z)-Azoxystrobin's
performance against other fungicides in key crop systems, supported by experimental data and
detailed protocols.

Mechanism of Action: Quinone Outside Inhibition

(Qol)

Azoxystrobin and other strobilurin fungicides are classified as Quinone Outside Inhibitors (Qol).
[1][2] They function by blocking the electron transport chain within the mitochondria of fungal
cells. Specifically, Azoxystrobin binds to the quinol outer binding site (Qo site) of the
cytochrome b-c1 complex (Complex I11).[2][3] This binding action obstructs the transfer of
electrons from ubiquinone, which in turn halts the production of ATP.[1] The disruption of this
energy supply effectively inhibits crucial fungal life processes, including spore germination and
mycelial growth.[2]
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Fig. 1: Mechanism of action of (Z)-Azoxystrobin on the fungal mitochondrial electron transport
chain.

Efficacy in Soybean (Glycine max)

Soybean rust, caused by Phakopsora pachyrhizi, is a significant disease impacting soybean

production. Fungicides are a primary method for control.[4]

Table 1: Efficacy of Azoxystrobin and Other Fungicides Against Soybean Diseases
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Active Product Mode of Action . Efficacy
. Target Disease .
Ingredient(s) Example(s) (FRAC Group) Rating

Frogeye Leaf
Good to Very

Azoxystrobin Amistar, Quadris 11 (Qol) Spot, Soybean -
00
Rust
Frogeye Leaf
Pyraclostrobin Headline 11 (Qol) Spot, Soybean Very Good
Rust
Frogeye Leaf
] ] Spot, Soybean
Trifloxystrobin + 11 (Qol) +3
Stratego YLD Rust, Excellent
Tebuconazole (DMI)
Cercospora Leaf
Blight
) More efficacious
Epoxiconazole + 3 (DMI) + 11 ]
) - Soybean Rust than triazole
Pyraclostrobin (Qol)
alone[5]
Frogeye Leaf
Tebuconazole Folicur 3 (DMI) Spot, Soybean Good
Rust
Chlorothalonil Bravo M5 (Multi-site) Soybean Rust Good

Source: Adapted from North Central Regional Committee on Soybean Diseases (NCERA-137)
efficacy ratings.[6][7] *Efficacy may be reduced in areas with Qol-fungicide resistant isolates of
the frogeye leaf spot pathogen.[7]

Supporting Experimental Data

A meta-analysis of 61 trials from 2004 to 2014 in the southern United States found that
fungicides significantly decreased the severity of soybean rust and increased yield.[4] The
analysis concluded that a single application of a strobilurin fungicide at the beginning pod
development (R3) or seed development (R5) stage was the most cost-effective approach for
controlling the disease.[4] In studies comparing fungicide mixtures, a combination of a triazole
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and a strobilurin (epoxiconazole + pyraclostrobin) was found to be more effective in controlling

rust than a triazole (tebuconazole) alone.[5]

Efficacy in Rice (Oryza sativa)

Sheath blight, caused by Rhizoctonia solani, and rice blast, caused by Pyricularia oryzae, are

major diseases in rice cultivation.[8][9]

Table 2: Efficacy of Azoxystrobin and Other Fungicides Against Rice Diseases

Active o Disease
. Product Target Application .
Ingredient(s ) . Reduction/ Reference
Example(s) Disease Rate (a.i.) .
) Severity
70-71%
Azoxystrobin Amistar 25SC  Sheath Blight 1.0 ml/L effectiveness  [9]
in reduction
Significantl
_ _ 0.11-0.22 g Y
Azoxystrobin - Sheath Blight reduced [8][10]
kag/ha ,
severity
Azoxystrobin
+ Rice Blast, Effective 1]
Difenoconazo Sheath Blight control
le
Azoxystrobin Good control
_ Sheath 250-300
+ Custodia ] of both [12]
Blight, Blast ml/acre )
Tebuconazole diseases
21.47%
Validamycin - Sheath Blight 2.5 ml/L disease 9]
severity
Trifloxystrobin 52.60%
+ - Sheath Blight 0.4 g/L disease [9]
Tebuconazole severity
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Supporting Experimental Data

Studies have shown that Azoxystrobin provides excellent control of rice sheath blight, with
effectiveness in disease reduction reaching 70-71%.[9] Field trials conducted from 2000 to
2002 determined that a single foliar application of azoxystrobin at rates between 0.11 and 0.22
kg a.i./ha, applied between 7 days after panicle differentiation and the heading growth stage,
significantly reduced sheath blight severity and increased grain and milling yields.[8][10]
Combining Azoxystrobin with a triazole fungicide like tebuconazole or difenoconazole can
provide broader spectrum control, effectively managing both sheath blight and blast.[11][12]

Efficacy in Wheat (Triticum aestivum)

Wheat crops are susceptible to a range of foliar diseases including leaf rust, leaf blotches, and
powdery mildew.[13] Azoxystrobin has also shown suppressive effects on the root disease
take-all (Gaeumannomyces graminis var. tritici).

Table 3: Efficacy of Azoxystrobin and Other Fungicides Against Wheat Diseases
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Active Ingredient(s) Target Disease Key Findings Reference

Foliar sprays at 250 g

a.i./ha significantly

decreased disease
Azoxystrobin Take-all severity by 20% to [14]

over 80% in 4 of 6

experiments.[14][15]

[16]

Prolonged green leaf

) area retention and
) Phyllosphere fungi, ) )
Azoxystrobin increased yield [17]
Leaf senescence
compared to

untreated controls.[17]

) Provided over 70%
Azoxystrobin + )
Leaf diseases control of leaf [13]
Cyproconazole )
diseases.

Provided over 70%

Pyraclostrobin + ]
Leaf diseases control of leaf [13]

Epoxiconazole ]
diseases.

Provided over 70%

Trifloxystrobin + )
Leaf diseases control of leaf [13]

Tebuconazole )
diseases.

Supporting Experimental Data

Field experiments have demonstrated that foliar applications of Azoxystrobin can significantly
reduce the severity of take-all, a root disease, which is an unusual effect for a foliar-applied
fungicide.[15][16] The most effective treatments were observed with early applications
(beginning of stem extension) at the full rate of 250 g a.i./ha.[14] In trials comparing different
fungicide mixtures for the control of foliar diseases, combinations of a strobilurin (like
Azoxystrobin or Pyraclostrobin) with a triazole (like Cyproconazole, Epoxiconazole, or
Tebuconazole) consistently provided control efficiency over 70%.[13]
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Efficacy in Horticultural Crops

Azoxystrobin is effective against a wide array of fungal pathogens in various horticultural crops,
including potatoes, tomatoes, cucurbits, and mangoes.[18][19][20]

Table 4: Efficacy of Azoxystrobin in Various Horticultural Crops

© 2025 BenchChem. All rights reserved. 7/14 Tech Support


https://maguirehq.com/wp-content/uploads/2023/11/Azoxystrobin-250SC.pdf
http://www.arpnjournals.com/jabs/research_papers/rp_2007/jabs_0507_48.pdf
https://www.allpesticides.com/azoxystrobin-23-sc-uses-in-agriculture.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Crop

Target Disease

Pathogen

Efficacy
Highlights

Reference

Potato

Late Blight

Phytophthora
infestans

Application of
Azoxystrobin
23% SC @ 500

. [21]
mi/ha provided
optimal control.

[21]

Tomato

Late Blight

Phytophthora
infestans

Recommended
for preventive [18]
control.[18]

Cucurbits

Powdery Mildew

Sphaerotheca

fuliginea

Azoxystrobin +
Difenoconazole

showed 83.3% [22]
effectiveness

(protective).[22]

Mango

Anthracnose

Colletotrichum

gloeosporioides

1 ppm
completely
inhibited mycelial
growth in vitro;

: . [19]
field application
significantly
suppressed

disease.[19]

Chilli

Powdery Mildew

Leveillula taurica

Application at
150 g a.i./ha
resulted in a
. [23]
disease
reduction of over

90%.[23]

Experimental Protocols
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Protocol 1: Evaluation of Azoxystrobin against Late
Blight of Potato

¢ Objective: To evaluate the bio-efficacy of Azoxystrobin 23% SC against late blight of potato
(Phytophthora infestans).

o Experimental Design: Field experiment with various treatment dosages.
e Treatments:

o T1: Spraying of Azoxystrobin 23% SC @ 400 ml/ha.

o

T2: Spraying of Azoxystrobin 23% SC @ 500 ml/ha.

o

T3: Spraying of Azoxystrobin 23% SC @ 600 ml/ha.

[¢]

T4 (Market Sample): Spraying of Azoxystrobin 23% SC @ 500 ml/ha.

[¢]

T5 (Alternative Fungicide): Spraying of Hexaconazole 2% SC @ 3000 ml/ha.

» Application: Three sprays were conducted at 10-day intervals, starting immediately after the
first appearance of disease symptoms.[21]

o Data Collection: Disease incidence was recorded, and tuber yield was measured at harvest
(90 days after planting).[21]

e Outcome: The lowest terminal disease incidence (11.97%) was recorded with Azoxystrobin
at 600 ml/ha, closely followed by the 500 ml/ha dose (14.17%), which was deemed the
optimal rate.[21]
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Fig. 2: Experimental workflow for late blight control in potato.

Protocol 2: Evaluation of Azoxystrobin against Rice
Sheath Blight

+ Objective: To determine the optimal rate and timing for a single application of Azoxystrobin to
control rice sheath blight.

+ Experimental Design: Inoculated field plots.
o Treatments (Rates): Azoxystrobin applied at 0.11, 0.17, and 0.22 kg a.i./ha.[10]

* Treatments (Timing): Applications were made at different rice growth stages: 7 days after
panicle differentiation (PD+7), boot (B), and heading (H).[10]
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o Data Collection: Sheath blight severity (on a 0 to 9 scale) and incidence (percentage of
infected tillers) were assessed 1 to 2 weeks before harvest.[10] Grain yield and milling yield
were also measured.

o Outcome: A single application between the PD+7 and H stages significantly reduced disease
severity and increased yields compared to unsprayed plots.[10] There were no significant
differences among the tested application rates at these timings.[10]

Comparative Analysis: Strobilurins vs. Triazoles

Azoxystrobin (a strobilurin) and triazoles (e.g., tebuconazole, propiconazole) represent two
different classes of systemic fungicides with distinct modes of action and properties.

e Strobilurins (Qol - Group 11):

o

Mode of Action: Inhibit mitochondrial respiration.[1]

o

Activity: Primarily preventive, inhibiting spore germination.[2] They possess some curative
and translaminar activity.[1][2]

o

Systemicity: Azoxystrobin is xylem-mobile and moves systemically within the plant.[2][24]

[¢]

Resistance Risk: High risk of resistance development due to a single-site mode of action.
[25]

e Triazoles (DMI - Group 3):

[¢]

Mode of Action: Inhibit sterol biosynthesis in the fungal cell membrane.[25]

o

Activity: Provide rapid systemic and curative activity, capable of killing the fungus after
infection.[25]

o

Systemicity: Rapidly absorbed and systemic.[25]

(¢]

Resistance Risk: Resistance is favored if reduced rates are used.[25]

Due to these differences, tank-mixing or alternating between these two classes is a common
and highly effective strategy for broad-spectrum disease control and resistance management.
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[24][25]

Fungicide Selection
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- Xylem-systemic Azoxystrobin + Triazole - Rapidly systemic
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Advantages:
- Broader disease spectrum
- Dual mode of action
- Enhanced efficacy
- Resistance management
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Fig. 3: Logical relationship and benefits of combining Strobilurin and Triazole fungicides.

Conclusion

(Z)-Azoxystrobin is a highly effective fungicide with a broad spectrum of activity against major
fungal diseases in a multitude of crop systems, including soybeans, rice, wheat, and various
horticultural crops. Its primary strength lies in its preventive action and systemic properties.[2]
Experimental data consistently demonstrates significant reductions in disease severity and
corresponding increases in crop yield when Azoxystrobin is applied correctly.[4][8][14] For
enhanced efficacy and as a crucial resistance management strategy, it is often recommended
to use Azoxystrobin in a program that includes rotation or tank-mixing with fungicides from
different FRAC groups, particularly triazoles.[24][25]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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